Cas no 2253745-70-7 (Schembl22139522)

• Product Name: Schembl22139522
• CAS No: 2253745-70-7
• MF: C₂₇H₂₇N₃O
• MW: 409.52278637886
• CID: 4762838
• Update Time: 2025-10-30

Schembl22139522 Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Benzyloxy)phenyl)-5-butyl-6-phenylpyrimidin-2-amine
• Schembl22139522

• Inchi： 1S/C27H27N3O/c1-2-3-14-24-25(21-12-8-5-9-13-21)29-27(28)30-26(24)22-15-17-23(18-16-22)31-19-20-10-6-4-7-11-20/h4-13,15-18H,2-3,14,19H2,1H3,(H2,28,29,30)
• InChI Key： NTDRTEHIZUWZQO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C(=C(C2C=CC=CC=2)N=C(N)N=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 495
• XLogP3: 6.5
• Topological Polar Surface Area: 61

Additional information on Schembl22139522

Introduction to Compound with CAS No. 2253745-70-7 and Product Name Schembl22139522

Compound with the CAS number 2253745-70-7 and the product name Schembl22139522 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The molecular framework of this compound, characterized by its precise chemical composition, makes it a promising candidate for further exploration in various biomedical contexts.

The structural elucidation of CAS No. 2253745-70-7 has been a focal point for researchers aiming to understand its pharmacological properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been instrumental in determining the exact molecular structure. These studies have revealed that the compound possesses a highly intricate and stable molecular configuration, which is crucial for its biological activity.

In recent years, there has been a surge in interest regarding the role of small molecules in modulating biological pathways. The compound Schembl22139522, identified by its unique CAS number, has shown remarkable potential in this regard. Research indicates that it can interact with specific targets within cellular machinery, leading to modulations in signaling pathways that are relevant to various diseases. This interaction profile makes it an attractive candidate for further investigation in the context of therapeutic intervention.

One of the most compelling aspects of CAS No. 2253745-70-7 is its ability to exhibit dual functionality. This means that it can engage with multiple biological targets simultaneously, offering a multifaceted approach to addressing complex pathological conditions. Such dual-targeting capabilities are highly valued in drug development, as they can lead to more comprehensive therapeutic effects with potentially fewer side effects.

The synthesis and optimization of Schembl22139522 have been subjects of extensive research. Chemists have employed cutting-edge synthetic methodologies to improve the yield and purity of this compound. These efforts have not only enhanced its suitability for laboratory studies but also paved the way for potential clinical applications. The development of efficient synthetic routes is a critical step toward translating laboratory findings into tangible medical benefits.

Current research on CAS No. 2253745-70-7 and Schembl22139522 is particularly focused on their potential role in addressing neurological disorders. Studies suggest that these compounds can modulate neurotransmitter release and receptor activity, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to interact with neuronal pathways without causing significant toxicity makes them promising candidates for further clinical development.

In addition to neurological applications, the compound has shown promise in combating inflammatory diseases. Chronic inflammation is a hallmark of many metabolic and autoimmune disorders, and understanding how these compounds modulate inflammatory pathways could lead to novel therapeutic strategies. Preclinical studies have demonstrated that Schembl22139522 can attenuate inflammatory responses by inhibiting key enzymes involved in the inflammatory cascade.

The future prospects for CAS No. 2253745-70-7 and Schembl22139522 are vast and exciting. As research continues to uncover new aspects of their pharmacological properties, their potential applications are likely to expand further. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into effective treatments for human diseases.

Given the growing emphasis on precision medicine, compounds like Schembl22139522 hold significant promise for personalized therapeutic approaches. By understanding how individual genetic profiles influence responses to these compounds, researchers can develop more tailored treatment regimens that maximize efficacy while minimizing adverse effects.

In conclusion, the compound identified by CAS No. 2253745-70-7 and marketed as Schembl22139522 represents a significant advancement in biomedical research. Its unique structural properties and multifaceted biological activities make it a valuable tool for exploring new therapeutic strategies across various disease domains. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.